(2-Acetyl-4-methyl-3-oxo-1-phenylpyrazolidin-4-yl)methyl acetate

• IUPAC Name: (2-acetyl-4-methyl-3-oxo-1-phenylpyrazolidin-4-yl)methyl acetate
• InChI: InChI=1S/C15H18N2O4/c1-11(18)17-14(20)15(3,10-21-12(2)19)9-16(17)13-7-5-4-6-8-13/h4-8H,9-10H2,1-3H3
• InChI Key: XBIKPYJXJHDWIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(=O)C(CN1C2=CC=CC=C2)(C)COC(=O)C
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol
• CAS No.: 866155-66-0

Description

“(2-Acetyl-4-methyl-3-oxo-1-phenylpyrazolidin-4-yl)methyl acetate” is a complex chemical compound extensively used in diverse scientific research due to its multifunctional properties and potential applications in various fields. It has the molecular formula C15H18N2O4 and a molecular weight of 290.31.

Scientific Research Applications

Chemical Communication in Honeybees

Research on the chemical communication within honeybee colonies offers insights into how complex social behaviors are mediated through chemical signals. Honeybees use pheromones to coordinate activities, including foraging, defense, and reproduction. The study by Trhlin and Rajchard (2018) reviews the roles of various pheromones in the honeybee (Apis mellifera) community, highlighting the complexity of chemical signaling in social insects. This research area could inform studies on chemical interactions and signaling mechanisms in other species, potentially including applications for the compound (Trhlin & Rajchard, 2018).

Methanogenic Pathways and Stable Carbon Isotopic Signatures

The production of methane from acetate and other precursors is a critical process in environmental chemistry and bioenergy. Conrad (2005) discusses the quantification of methanogenic pathways using stable carbon isotopic signatures, providing a framework for understanding how carbon compounds are transformed into methane in various environments. This research has implications for bioenergy production and environmental monitoring, potentially offering methodologies relevant to the study of "(2-Acetyl-4-methyl-3-oxo-1-phenylpyrazolidin-4-yl)methyl acetate" (Conrad, 2005).

Metabolism of Chemically Related Substances

The metabolism of aspartame, a compound structurally distinct but related in the context of chemical transformations, sheds light on the metabolic pathways of synthetic chemicals. Ranney and Oppermann (1979) review the metabolic processes of aspartame in animals and humans, emphasizing the conversion of aspartate and its incorporation into various body constituents. Understanding the metabolism of such compounds can guide research on the metabolic fate and potential applications of "this compound" in scientific research (Ranney & Oppermann, 1979).